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Compound of Interest

Compound Name: Sulfan Blue

Cat. No.: B7791119

Sulfan Blue, a synthetic triphenylmethane dye, serves a critical role in various biomedical and
research applications. This technical guide provides a concise overview of its fundamental
chemical properties, specifically its molecular formula and weight, presented for researchers,
scientists, and drug development professionals.

Core Chemical Properties

Sulfan Blue, also known by synonyms such as Acid Blue 1 and Patent Blue VF, is
distinguished by its specific chemical structure.[1][2] The arrangement of its atoms is precisely
defined, leading to the molecular characteristics detailed below.

Property Value

Molecular Formula C27H31N2NaO06S2[1][2][3][4]
Molecular Weight 566.66 g/mol [1][2][3]
Alternate Molecular Formula C27H32N2Na06S2[3]
Alternate Molecular Weight 567.7 g/mol [3]

Note: Minor variations in the molecular formula and weight may be cited in different chemical
databases and literature.
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The dye's structure, which includes sulfonate functional groups, is fundamental to its chemical
behavior and interactions in biological systems.[3] It is these properties that enable its
application in medical imaging, particularly for visualizing lymphatic vessels.[3]

Experimental Protocols and Visualizations

The determination of the molecular formula and weight of a compound like Sulfan Blue is
typically achieved through standard analytical chemistry techniques. These methods include
mass spectrometry for determining the mass-to-charge ratio of molecular ions and elemental
analysis to ascertain the percentage composition of each element.

Due to the nature of this inquiry, which focuses on intrinsic chemical properties rather than
dynamic processes, detailed experimental workflows for its synthesis or application are beyond
the current scope. Similarly, signaling pathways or complex logical relationships that would
necessitate a Graphviz diagram are not applicable to the description of its molecular formula
and weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426
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